3-methyl-N-(thiazol-2-yl)isoxazole-5-carboxamide

• IUPAC Name: 3-methyl-N-(1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C8H7N3O2S/c1-5-4-6(13-11-5)7(12)10-8-9-2-3-14-8/h2-4H,1H3,(H,9,10,12)
• InChI Key: DEHMKVOHIYFTML-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=NC=CS2
• Molecular Formula: C8H7N3O2S
• Molecular Weight: 209.23 g/mol

Description

“3-methyl-N-(thiazol-2-yl)isoxazole-5-carboxamide” is a compound that contains an isoxazole ring and a thiazole ring. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Chemical Synthesis

The chemical synthesis of 3-methyl-N-(thiazol-2-yl)isoxazole-5-carboxamide derivatives is an area of interest due to their potential applications in various fields. Martins et al. (2002) reported the one-pot synthesis of six 3-methylisoxazole-5-carboxamides, emphasizing the versatility of 3-methyl isoxazole-5-carboxylic acid in synthesizing complex molecules (Martins et al., 2002). Similarly, Pasunooti et al. (2015) explored the use of 5-methylisoxazole-3-carboxamide (MICA) as a directing group for Pd-catalyzed activation of γ-C(sp(3))-H bonds, leading to the efficient synthesis of various γ-substituted non-natural amino acids (Pasunooti et al., 2015).

Gelation and Supramolecular Chemistry

A significant application of N-(thiazol-2-yl)benzamide derivatives, closely related to 3-methyl-N-(thiazol-2-yl)isoxazole-5-carboxamide, is in the field of gelation and supramolecular chemistry. Yadav and Ballabh (2020) synthesized and characterized a series of these derivatives, discovering their ability to form stable gels in ethanol/water and methanol/water mixtures. The gelation behavior was attributed to the role of methyl functionality and multiple non-covalent interactions, highlighting the compound's potential in creating novel materials (Yadav & Ballabh, 2020).

Anticancer Research

Research into the anticancer properties of compounds related to 3-methyl-N-(thiazol-2-yl)isoxazole-5-carboxamide has shown promise. For instance, new platinum-oxicam complexes, incorporating moieties similar to the structure of interest, have been synthesized and characterized. These complexes demonstrated significant anti-proliferative effects against ovarian carcinoma cells in vitro, suggesting potential applications in cancer treatment (Tamasi et al., 2010).

Mechanism of Action

Target of Action

Thiazole derivatives, a group to which this compound belongs, are known to have broad applications in different fields and exhibit various biological activities .

Mode of Action

Thiazole derivatives are known to interact with their targets in a way that leads to their broad biological activities .

Biochemical Pathways

Thiazole derivatives are known to affect various pathways leading to their diverse biological activities .

Result of Action

Thiazole derivatives are known for their diverse biological activities .